benzyl 4-(1-naphthylamino)-4-oxobutanoate

• IUPAC Name: benzyl 4-(naphthalen-1-ylamino)-4-oxobutanoate
• InChI: InChI=1S/C21H19NO3/c23-20(13-14-21(24)25-15-16-7-2-1-3-8-16)22-19-12-6-10-17-9-4-5-11-18(17)19/h1-12H,13-15H2,(H,22,23)
• InChI Key: RRRKWXZESIBYIJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)CCC(=O)NC2=CC=CC3=CC=CC=C32
• Molecular Formula: C21H19NO3
• Molecular Weight: 333.4 g/mol

Description

Benzyl 4-(1-naphthylamino)-4-oxobutanoate, also known as BNOB, is a synthetic compound that has gained significant attention in scientific research due to its versatile properties. BNBO is a derivative of the natural amino acid tryptophan and has been synthesized using various methods.

Scientific Research Applications

BNBO has been extensively used in scientific research due to its versatile properties. BNBO has been used as a fluorescent probe to detect and quantify proteins in biological samples. BNBO has also been used as a substrate for enzymes that catalyze the cleavage of the ester bond. Additionally, BNBO has been used as a model compound to study the binding of small molecules to proteins.

Mechanism of Action

The mechanism of action of BNBO is not fully understood. However, it is believed that BNBO binds to proteins through hydrophobic interactions and hydrogen bonding. BNBO has also been shown to undergo hydrolysis in the presence of esterases, leading to the release of the naphthylamine moiety.
Biochemical and Physiological Effects
BNBO has been shown to have minimal cytotoxicity in vitro. BNBO has also been shown to be stable in the presence of reducing agents and proteases. Additionally, BNBO has been shown to be cell-permeable and can enter cells through passive diffusion.

Advantages and Limitations for Lab Experiments

One advantage of using BNBO in lab experiments is its versatility. BNBO can be used in a wide range of applications, including protein detection, enzyme assays, and small molecule binding studies. Another advantage is its stability in the presence of reducing agents and proteases. However, one limitation of using BNBO is its yield, which varies depending on the synthesis method used.

Future Directions

There are several future directions for BNBO research. One direction is the development of new synthesis methods that increase the yield of BNBO. Another direction is the use of BNBO as a tool for drug discovery. BNBO can be used to identify small molecules that bind to target proteins, which can then be developed into drugs. Additionally, BNBO can be used to study protein-protein interactions and the role of post-translational modifications in protein function.
Conclusion
In conclusion, BNBO is a versatile compound that has gained significant attention in scientific research. BNBO has been used in a wide range of applications, including protein detection, enzyme assays, and small molecule binding studies. BNBO has minimal cytotoxicity in vitro, is stable in the presence of reducing agents and proteases, and is cell-permeable. BNBO has several advantages and limitations for lab experiments, and there are several future directions for BNBO research.

Synthesis Methods

The synthesis of BNBO has been achieved by various methods, including the condensation of tryptophan with benzyl chloroformate and 1-naphthylamine. Another method involves the reaction of tryptophan with benzyl bromide and 1-naphthylamine in the presence of a base. The yield of BNBO varies depending on the method used.